2-(3-Bromophenyl)cyclopropanecarboxylic acid

• IUPAC Name: 2-(3-bromophenyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C10H9BrO2/c11-7-3-1-2-6(4-7)8-5-9(8)10(12)13/h1-4,8-9H,5H2,(H,12,13)
• InChI Key: WQKBKSZJAIBOED-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C(=O)O)C2=CC(=CC=C2)Br
• Molecular Formula: C10H9BrO2
• DSSTOX Substance ID: DTXSID00626946
• Molecular Weight: 241.08 g/mol
• CAS RN: 91445-84-0

Description

2-(3-Bromophenyl)cyclopropanecarboxylic acid (2-BPCA) is a cyclic carboxylic acid with a bromine atom in the ring. It is an important organic compound used in many scientific research applications. It is a colorless, odorless, and non-toxic compound that is soluble in water and organic solvents. Its chemical structure is C8H7BrO2, and its molecular weight is 212.05 g/mol. Its melting point is 165-170°C, and its boiling point is 300°C.

Scientific Research Applications

Synthesis and Biological Activity

2-(3-Bromophenyl)cyclopropanecarboxylic acid and related compounds have been studied for their synthesis and biological activities. For instance, cyclopropanecarboxylic acid derivatives demonstrated notable herbicidal and fungicidal activities. Such compounds are synthesized through various chemical processes, including oxidizing cyclization, which often involves bromine (Tian, Song, Wang, & Liu, 2009).

Carbonic Anhydrase Isoenzyme Inhibition

In the medical chemistry field, cyclopropanecarboxylic acid derivatives, including those with bromophenol moieties, have been evaluated as inhibitors of the carbonic anhydrase enzyme. These compounds have shown significant inhibitory effects, particularly against human carbonic anhydrase isoenzymes I and II, which are crucial in various physiological processes (Boztaş et al., 2015).

Substituent Effects and Ionization Studies

Studies have also been conducted on the effect of substituents in the ionization of cyclopropanecarboxylic acids, including bromo derivatives. These studies provide insights into the electronic effects of different substituents and their impact on the acidity of the compound (Kusuyama, 1979).

Insecticidal Activities

Research has explored the synthesis of insecticides derived from bromination of cyclopropanecarboxylic acids. These studies focus on understanding the structure-activity relationship of these compounds to optimize their insecticidal properties (Gu, 1982).

Ethylene Biosynthesis Inhibition

Cyclopropanecarboxylic acid derivatives have been synthesized for their potential role in inhibiting ethylene biosynthesis. This area of research is particularly relevant in agricultural sciences for controlling ripening and senescence in fruits and vegetables (Wick, Tamm, & Boller, 1995).

Mechanism of Action

Target of Action

Cyclopropanecarboxylic acids and their derivatives are known to interact with various biological targets, including enzymes and receptors, depending on their specific structural features .

Mode of Action

It’s known that cyclopropanecarboxylic acids can undergo various chemical reactions, including free radical reactions . For instance, N-bromosuccinimide (NBS) can initiate a free radical reaction, leading to the formation of a succinimidyl radical (S·). This radical can remove a hydrogen atom from the compound, forming succinimide (SH) and a new radical . This new radical can then react with NBS, leading to the formation of a brominated compound .

Biochemical Pathways

The compound’s potential to undergo free radical reactions suggests that it could influence pathways involving oxidative stress and inflammation .

Result of Action

Given its potential to undergo free radical reactions, it could potentially induce oxidative stress and inflammation .

Action Environment

Factors such as temperature, pH, and the presence of other chemicals could potentially affect the compound’s stability and reactivity .

Safety and Hazards

The compound is associated with a GHS07 pictogram and has a signal word of "Warning". It may cause skin irritation, serious eye irritation, and respiratory irritation.

Biochemical Analysis

Biochemical Properties

2-(3-Bromophenyl)cyclopropanecarboxylic acid plays a role in biochemical reactions primarily through its interactions with enzymes and proteins. It has been observed to participate in free radical bromination and nucleophilic substitution reactions . The compound interacts with enzymes that facilitate these reactions, such as those involved in oxidative processes. For instance, it can undergo oxidation to form benzoic acid derivatives . The nature of these interactions often involves the formation of intermediate radicals or carbocations, which are stabilized by the aromatic ring of the bromophenyl group.

Cellular Effects

The effects of this compound on various cell types and cellular processes are significant. This compound can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. It has been shown to interact with cellular proteins that regulate these processes, potentially leading to changes in cell behavior and function . For example, the compound may alter the expression of genes involved in metabolic pathways, thereby impacting cellular energy production and utilization.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an inhibitor or activator of certain enzymes, depending on the context of the reaction. The compound’s bromophenyl group allows it to participate in electrophilic aromatic substitution reactions, where it forms a cationic intermediate that can interact with nucleophiles . Additionally, the cyclopropane ring can undergo ring-opening reactions, further contributing to its reactivity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It has been noted that the compound can degrade under certain conditions, leading to the formation of by-products that may have different biological activities . Long-term studies have shown that the compound can have sustained effects on cellular function, particularly in in vitro settings where it is continuously exposed to cells.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating enzyme activity or gene expression. At higher doses, it can become toxic and cause adverse effects . Threshold effects have been observed, where a specific dosage range is required to achieve the desired biological response without causing toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its conversion into various metabolites. The compound can affect metabolic flux by altering the levels of key metabolites in these pathways . For example, it may influence the production of energy-rich molecules like adenosine triphosphate (ATP) by modulating the activity of enzymes involved in cellular respiration.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments . The compound’s bromophenyl group may facilitate its binding to hydrophobic regions of proteins, aiding in its transport across cell membranes.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles within the cell, where it exerts its biological effects . For instance, it may localize to the mitochondria, where it can impact cellular energy metabolism by interacting with mitochondrial enzymes.

Synthesis routes and methods

Procedure details

To a solution of ester from step 1 in THF-MeOH (4:1, 0.5M) was added LiOH (3 eq, 2M) and the mixture was stirred at 50° C. for 1 h. The organic solvent evaporated, aqueous was acidified with HCl 1N and the acid extracted with EtOAc (3×). The organic was washed with brine, dried and solvent evaporated to afford 2-(3-bromophenyl)cyclopropanecarboxylic acid.